Cas no 1052722-35-6 (Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate)
1052722-35-6 structure
Product Name:Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate
CAS No:1052722-35-6
MF:C6H7ClN2O2S
MW:206.649978876114
CID:1152455
PubChem ID:72221007
Update Time:2025-04-20
Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate
- DB-109099
- UEFFWVSYJBYHSD-UHFFFAOYSA-N
- MB19701
- (2-Amino-5-chloro-thiazol-4-yl)-acetic acid methyl ester
- SCHEMBL2655605
- 1052722-35-6
- METHYL 2-(2-AMINO-5-CHLOROTHIAZOL-4-YL)ACETATE
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- Inchi: 1S/C6H7ClN2O2S/c1-11-4(10)2-3-5(7)12-6(8)9-3/h2H2,1H3,(H2,8,9)
- InChI Key: UEFFWVSYJBYHSD-UHFFFAOYSA-N
- SMILES: ClC1=C(CC(=O)OC)N=C(N)S1
Computed Properties
- Exact Mass: 205.9916763g/mol
- Monoisotopic Mass: 205.9916763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 93.4Ų
Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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